Cas no 1360364-03-9 (octahydro-1H-isoindol-5-onehydrochloride)

• Product Name: octahydro-1H-isoindol-5-onehydrochloride
• CAS No: 1360364-03-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD32861443
• CID: 4590518
• PubChem ID: 105428055
• Update Time: 2025-10-29

octahydro-1H-isoindol-5-onehydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1H-isoindol-5(6H)-one
• Octahydro-isoindol-5-one
• octahydro-1H-isoindol-5-onehydrochloride

• MDL： MFCD32861443
• Inchi： 1S/C8H13NO/c10-8-2-1-6-4-9-5-7(6)3-8/h6-7,9H,1-5H2
• InChI Key： SIJLFJVYRRRWLS-UHFFFAOYSA-N
• SMILES： C1C2C(CC(=O)CC2)CN1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on octahydro-1H-isoindol-5-onehydrochloride

Recent Advances in the Study of Octahydro-1H-isoindol-5-one Hydrochloride (CAS: 1360364-03-9)

Octahydro-1H-isoindol-5-one hydrochloride (CAS: 1360364-03-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of octahydro-1H-isoindol-5-one hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of pharmacological properties, recent studies have demonstrated that octahydro-1H-isoindol-5-one hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. For instance, it has been shown to interact with GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. Additionally, its effects on metabolic pathways have been investigated, with preliminary data indicating its role in regulating glucose metabolism, which could be relevant for diabetes management.

Another significant development is the exploration of octahydro-1H-isoindol-5-one hydrochloride in combination therapies. Researchers have found that it can enhance the efficacy of existing drugs when used in combination, possibly due to its synergistic effects on target pathways. This has opened new avenues for its use in complex disease conditions where monotherapy may not be sufficient.

Despite these promising findings, challenges remain in the development of octahydro-1H-isoindol-5-one hydrochloride as a therapeutic agent. Issues such as bioavailability, toxicity, and long-term safety need to be addressed through rigorous preclinical and clinical testing. Ongoing studies are focusing on optimizing its pharmacokinetic profile to ensure its suitability for human use.

In conclusion, octahydro-1H-isoindol-5-one hydrochloride (CAS: 1360364-03-9) represents a compound with substantial therapeutic potential. Recent advancements in its synthesis, pharmacological characterization, and application in combination therapies highlight its versatility and promise. However, further research is essential to overcome existing challenges and fully realize its clinical benefits. This brief underscores the importance of continued investment in the study of this compound to unlock its potential in addressing unmet medical needs.